Cas no 76712-84-0 (3-(1,3-benzoxazol-2-yl)-1-propanamine)

3-(1,3-benzoxazol-2-yl)-1-propanamine structure
76712-84-0 structure
Product Name:3-(1,3-benzoxazol-2-yl)-1-propanamine
CAS No:76712-84-0
MF:C10H13ClN2O
MW:212.676021337509
MDL:MFCD10689315
CID:1067660
PubChem ID:54759016
Update Time:2025-04-20

3-(1,3-benzoxazol-2-yl)-1-propanamine Chemical and Physical Properties

Names and Identifiers

    • 3-(Benzo[d]oxazol-2-yl)propan-1-amine hydrochloride
    • [3-(1,3-Benzoxazol-2-yl)propyl]amine hydrochloride
    • 3-(Benzo[d]oxazol-2-yl)propan-1-aminehydrochloride
    • BS-38472
    • 76712-84-0
    • FT-0683139
    • AKOS015894557
    • 3-(1,3-benzoxazol-2-yl)propan-1-amine;hydrochloride
    • ALBB-012414
    • 3-(1,3-benzoxazol-2-yl)-1-propanamine
    • MDL: MFCD10689315
    • Inchi: 1S/C10H12N2O.ClH/c11-7-3-6-10-12-8-4-1-2-5-9(8)13-10;/h1-2,4-5H,3,6-7,11H2;1H
    • InChI Key: STFABMGASHAZIE-UHFFFAOYSA-N
    • SMILES: Cl.O1C2C=CC=CC=2N=C1CCCN

Computed Properties

  • Exact Mass: 212.0716407g/mol
  • Monoisotopic Mass: 212.0716407g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 163
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52Ų

3-(1,3-benzoxazol-2-yl)-1-propanamine Security Information

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